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(benzyloxy)acetyl)phenyl)acetate

Cat. No.: B12526988

Get Quote

Executive Summary & Pharmacophore Analysis

Strobilurin fungicides are Quinone outside Inhibitors (Qol) that disrupt mitochondrial respiration

by binding to the Qo site of the cytochrome bcl complex (Complex Ill). The core efficacy of this
class relies on a specific toxophore—typically an (E)-

-methoxyacrylate or an (E)-methoxyiminoacetate—linked to a lipophilic side chain.

The term "benzyloxyacetyl group™ in this context refers to the critical arylacetic acid ester
precursors (e.g., methyl 2-[2-(benzyloxymethyl)phenyl]acetate) used to construct the
toxophore. These intermediates are the synthetic "hinge" connecting the bioactive toxophore to
the lipophilic "benzyloxy" side chain (seen in analogs like Kresoxim-methyl and Trifloxystrobin).

Structural Logic

o Toxophore (Warhead): (E)-methyl-3-methoxyacrylate or (E)-methoxyiminoacetate.
Responsible for H-bonding at the Qo site (Glu-270 residue).

 Linker (Bridge): An ortho-substituted phenyl ring.
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 Lipophilic Tail: A benzyloxy or o-tolyloxymethyl group. This mimics the natural strobilurin A
side chain, ensuring membrane permeability and hydrophobic binding.

Mechanistic Grounding: The Qo Site Interaction

Understanding the target site is prerequisite to rational synthesis. The benzyloxyacetyl
intermediate ultimately yields a spatial arrangement that locks the inhibitor into the cytochrome
bcl pocket.
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Figure 1: Mechanistic cascade of strobilurin binding.[1] The benzyloxy tail (yellow) anchors the
molecule, allowing the methoxyacrylate head (blue) to disable electron transfer.

Synthetic Pathways: Benzyloxyacetyl Intermediates
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The synthesis of these fungicides converges on the modification of phenylacetic acid esters.
We will focus on the Kresoxim-methyl class pathway, which utilizes an o-tolyloxymethyl group
(a methyl-benzyloxy analog).

Retrosynthetic Analysis

The target molecule is disassembled into two key components: the Toxophore Precursor (a
keto-ester or formyl-ester) and the Side Chain (a benzyl bromide or phenol).

Bromination & Esterification [NYEGEREENEIEE G e EacE o Oximation & Methylation
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Figure 2: Retrosynthetic breakdown showing the centrality of the phenylacetate (‘acetyl’) core.

Protocol: Synthesis of Methyl (E)-2-[2-
(bromomethyl)phenyl]-3-methoxyacrylate

This is the "universal intermediate” for benzyloxy-containing strobilurins.

Step 1: Preparation of Methyl 2-(o-tolyl)acetate

» Reagents:o-Tolylacetic acid, Methanol,
(cat).
o Conditions: Reflux, 4-6 hours.

o Rationale: Esterification protects the carboxylic acid, preventing side reactions during the
subsequent bromination and allowing for easier purification (distillation).

Step 2: Radical Bromination (The Critical Step)

» Reagents: Methyl 2-(o-tolyl)acetate, N-Bromosuccinimide (NBS), AIBN (cat),
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or Chlorobenzene.

e Protocol:

Dissolve ester in solvent under

o

[¢]

Add NBS (1.05 eq) and AIBN (0.05 eq).

[¢]

Heat to reflux (70-80°C) with vigorous stirring.

[e]

Monitor: Reaction is complete when succinimide floats to the surface.
e Quality Control:

NMR must show disappearance of

(

2.3) and appearance of

(

4.5).

o Safety Note: Radical brominations are exothermic. Use a reflux condenser and initiate
carefully.

Step 3: Formation of the Benzyloxy Linkage

o Reagents: Substituted phenol (e.g., o-cresol for Kresoxim, or phenol for benzyloxy analogs),
, DMF.

e Protocol:
o Suspend

(2.0 eq) in DMF.

o Add the phenol (1.0 eq) and stir at RT for 30 min (phenoxide formation).
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o Add the bromo-ester from Step 2 dropwise.
o Stir at 60°C for 4 hours.
e Mechanism:

substitution. The benzyloxyacetyl skeleton is now established.

Step 4: Toxophore Construction (Formylation & Methylation)

This step converts the "acetyl" group (

) into the methoxyacrylate (

).

+ Reagents: Methyl formate, Sodium Methoxide (

), Dimethyl Sulfate (DMS), Toluene/DMF.

e Protocol:
o Claisen Condensation: Treat the ester with

(2 eq) and methyl formate (excess) at 0-5°C. This forms the enolate salt.

o Methylation: Add DMS (1.2 eq) to the enolate. Stir at RT.
o Workup: Quench with water, extract with ethyl acetate.

» Critical Parameter: Temperature control at 0°C is vital during formylation to prevent self-
condensation of the ester.

Analytical Standardization & Quality Control

Trustworthiness in synthesis requires rigorous validation.
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Acceptance .
Parameter Method o Troubleshooting
Criteria
) HPLC (C18, If <95%, recrystallize
Purity >98.0% Area
ACN/Water) from MeOH/Hexane.
Singlet at
Missing olefin peak =
dentit 3.70 & 3.80 (2x OMe); ot
enti incomplete
Y NMR (400 MH2) Olefinic singlet at P _
methylation.
7.50-7.60.
Isomerize Z-isomer by
Isomer Ratio HPLC / NMR E/Z ratio > 95:5 heating with
(cat) in toluene.
) ) High water content
Moisture Karl Fischer <0.5%

hydrolyzes the ester.

Key NMR Diagnostic Peaks (CDCI3)[1]

¢ -Methoxyacrylate Olefin:

7.55 ppm (s, 1H).

e Methoxy Groups: Two singlets around

3.60 - 3.80 ppm.[1]

e Benzylic Methylene:

5.05 ppm (s, 2H) — confirms the intact benzyloxyacetyl linkage.

Advanced Optimization: The "One-Pot" Process

For industrial scalability, isolating the unstable formyl-ester intermediate is avoided.

Optimized Workflow:
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e Base Selection: Use Sodium Hydride (NaH) or Potassium t-butoxide for cleaner enolization
compared to NaOMe.

» Solvent: Switch to Toluene with a catalytic amount of Methanol. This allows for azeotropic
removal of byproducts if necessary, though methyl formate reactions are typically done neat
or in DMF.

o Stepwise Addition: Add the phenylacetate to the base/formate slurry slowly to maintain a low
concentration of the active enolate, reducing dimerization.
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Figure 3: Optimized "One-Pot" industrial flow for methoxyacrylate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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